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Compound Name: N-(2,2-difluoroethyl)-2-iodoaniline

CAS No.: 1178753-85-9

Cat. No.: B6203264

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-(2,2-difluoroethyl)-2-iodoaniline is a halogenated aniline derivative of significant interest in

medicinal chemistry and materials science. Its unique structural combination—an ortho-

iodinated aniline core coupled with an N-linked difluoroethyl group—renders it a versatile

synthetic intermediate. The electron-withdrawing nature of the difluoroethyl moiety and the

reactivity of the carbon-iodine bond make this compound a valuable building block for

introducing fluorinated motifs into complex molecules and for participating in various cross-

coupling reactions. This guide provides an in-depth analysis of its nomenclature,

physicochemical properties, synthesis, and applications, with a focus on its role in the

development of novel therapeutic agents.

Nomenclature and Structural Identification
The formal identification of a chemical entity is critical for regulatory compliance, patent filing,

and scientific communication. The compound in question is systematically named according to

the rules established by the International Union of Pure and Applied Chemistry (IUPAC).
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The IUPAC name for the compound is N-(2,2-difluoroethyl)-2-iodoaniline.[1] This name is

derived by identifying the parent molecule as aniline, which is substituted at the ortho position

(position 2) with an iodine atom and on the nitrogen atom (N) with a 2,2-difluoroethyl group.

Key Identifiers
A summary of the key chemical identifiers and properties for N-(2,2-difluoroethyl)-2-
iodoaniline is provided below.

Property Value Source

IUPAC Name
N-(2,2-difluoroethyl)-2-

iodoaniline
PubChem[1]

Molecular Formula C₈H₈F₂IN PubChem[1]

Molecular Weight 283.06 g/mol PubChem[1]

Monoisotopic Mass 282.96695 Da PubChem[1]

SMILES C1=CC=C(C(=C1)NCC(F)F)I PubChem[1]

InChI

InChI=1S/C8H8F2IN/c9-

8(10)5-12-7-4-2-1-3-6(7)11/h1-

4,8,12H,5H2

PubChem[1]

InChIKey
LRAAPJIFUOQPIV-

UHFFFAOYSA-N
PubChem[1]

Synthesis and Mechanistic Considerations
The synthesis of N-(2,2-difluoroethyl)-2-iodoaniline typically proceeds via the N-alkylation of

2-iodoaniline. This transformation is a cornerstone of synthetic organic chemistry, but the

choice of reagents and conditions is paramount to achieving high yield and purity, especially

when working with fluorinated alkylating agents.

Synthetic Workflow Overview
The primary synthetic route involves the reaction of 2-iodoaniline with a suitable 2,2-

difluoroethylating agent. A common choice is 2,2-difluoroethyl trifluoromethanesulfonate or a
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similar halide, which serves as an electrophile. The aniline nitrogen acts as the nucleophile.

Starting Materials

2-Iodoaniline
(Nucleophile)

Base (e.g., K₂CO₃, Cs₂CO₃)
Solvent (e.g., DMF, Acetonitrile)

Heat (Optional)

Reaction Setup

2,2-Difluoroethyl Halide/Triflate
(Electrophile)

Reaction Setup

N-(2,2-difluoroethyl)-2-iodoaniline

N-Alkylation Reaction

Click to download full resolution via product page

Caption: Synthetic workflow for N-(2,2-difluoroethyl)-2-iodoaniline.

Detailed Experimental Protocol (Representative)
This protocol is a representative example of an N-alkylation reaction adapted from standard

laboratory procedures for aniline derivatives.[2]

Materials:
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2-Iodoaniline (1.0 eq)[3][4]

1-bromo-2,2-difluoroethane or 2,2-difluoroethyl triflate (1.1 - 1.5 eq)

Potassium carbonate (K₂CO₃), anhydrous (2.0 - 3.0 eq)

N,N-Dimethylformamide (DMF), anhydrous

Ethyl acetate

Saturated aqueous sodium chloride (brine)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), add 2-iodoaniline and anhydrous potassium carbonate.

Solvent Addition: Add anhydrous DMF via syringe to dissolve/suspend the reagents.

Reagent Addition: Add the 2,2-difluoroethylating agent dropwise to the stirred mixture at

room temperature.

Reaction: Heat the reaction mixture to 60-80 °C and monitor its progress by thin-layer

chromatography (TLC). The reaction is typically complete within 12-24 hours.

Workup: After cooling to room temperature, pour the reaction mixture into water and extract

with ethyl acetate (3x).

Washing: Combine the organic extracts and wash with water, followed by brine to remove

residual DMF and inorganic salts.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the resulting crude oil or solid by flash column chromatography on silica

gel, typically using a gradient of ethyl acetate in hexanes, to yield the pure product.
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Causality in Experimental Design
Choice of Base: Anhydrous potassium or cesium carbonate is often used. These inorganic

bases are strong enough to deprotonate the aniline nitrogen, enhancing its nucleophilicity,

but are generally not so strong as to cause side reactions.

Choice of Solvent: A polar aprotic solvent like DMF or acetonitrile is ideal as it can dissolve

the reagents and stabilize the transition state of the Sₙ2 reaction without interfering with the

nucleophile.

Inert Atmosphere: This prevents potential oxidation of the aniline starting material, especially

when the reaction is heated.

Role in Drug Discovery and Development
The incorporation of fluorine into drug candidates is a widely used strategy in medicinal

chemistry to enhance metabolic stability, binding affinity, and lipophilicity. The difluoroethyl

group, in particular, serves as a bioisostere for other functional groups and can modulate the

pharmacokinetic profile of a molecule.

As a Synthetic Building Block
N-(2,2-difluoroethyl)-2-iodoaniline is not typically an active pharmaceutical ingredient (API)

itself but rather a crucial intermediate or "building block".[5] Its utility stems from two key

reactive sites:

The C-I Bond: The ortho-iodo group is a versatile handle for carbon-carbon and carbon-

heteroatom bond formation via transition-metal-catalyzed cross-coupling reactions (e.g.,

Suzuki, Heck, Buchwald-Hartwig). This allows for the construction of complex molecular

scaffolds.

The Aniline Moiety: The secondary amine can be further functionalized or may be an integral

part of a final pharmacophore.

Logical Flow in Drug Design
The use of this building block in a drug discovery campaign can be visualized as follows:
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Core Scaffold Design

Identify need for ortho-functionalization and N-difluoroethyl group

{
Select Building Block | N-(2,2-difluoroethyl)-

2-iodoaniline}

Strategic Choice Suzuki / Heck / Buchwald-Hartwig Coupling Reaction at C-I bond to add complexity (R¹)Key Transformation Advanced Intermediate Contains core + R¹ Final Synthetic Steps e.g., Amide coupling, cyclization {Lead Compound | Potential Drug Candidate} SAR Studies Modify R¹ and other positionsIterative Process

Click to download full resolution via product page

Caption: Role of the building block in a drug discovery workflow.

The process involves identifying a target scaffold where the specific substitution pattern of N-
(2,2-difluoroethyl)-2-iodoaniline is desired. The molecule is then used in a key coupling

reaction to build a more complex intermediate, which undergoes further transformations to

become a lead compound for biological testing.[6][7]

Safety and Handling
As an aniline derivative, N-(2,2-difluoroethyl)-2-iodoaniline should be handled with care.

While specific toxicity data for this exact compound is not widely published, related iodoanilines

are known to have potential hepatotoxic and nephrotoxic effects.[8]

General Handling Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,

and chemical-resistant gloves.

Avoid inhalation of dust or vapors and prevent contact with skin and eyes.

Store in a tightly sealed container in a cool, dry place away from oxidizing agents.

Conclusion
N-(2,2-difluoroethyl)-2-iodoaniline is a strategically important molecule in modern synthetic

chemistry. Its IUPAC-defined structure provides a unique combination of reactive sites that are

highly valuable for constructing complex organic molecules, particularly in the field of drug
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discovery. The ability to introduce a difluoroethyl group while retaining a reactive handle for

cross-coupling reactions makes it a powerful tool for medicinal chemists aiming to fine-tune the

properties of new therapeutic agents. Understanding its synthesis, reactivity, and proper

handling is essential for any researcher utilizing this versatile building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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